Cas no 67777-66-6 (1-Pyrenecarboxylic acid, phenylmethyl ester)

1-Pyrenecarboxylic acid, phenylmethyl ester structure
67777-66-6 structure
Product Name:1-Pyrenecarboxylic acid, phenylmethyl ester
CAS No:67777-66-6
MF:C24H16O2
MW:336.382646560669
CID:394125
PubChem ID:71374749
Update Time:2025-04-19

1-Pyrenecarboxylic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenecarboxylic acid, phenylmethyl ester
    • benzyl pyrene-1-carboxylate
    • benzyl-1-pyrenoate
    • DTXSID10797515
    • 67777-66-6
    • Inchi: 1S/C24H16O2/c25-24(26-15-16-5-2-1-3-6-16)21-14-12-19-10-9-17-7-4-8-18-11-13-20(21)23(19)22(17)18/h1-14H,15H2
    • InChI Key: ZHHWZQLBPQAQQG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O

Computed Properties

  • Exact Mass: 336.11508
  • Monoisotopic Mass: 336.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.